Cas no 1841193-68-7 ((3R)-3-Amino-3-(3-iodophenyl)propanamide)

• Product Name: (3R)-3-Amino-3-(3-iodophenyl)propanamide
• CAS No: 1841193-68-7
• MF: C₉H₁₁IN₂O
• MW: 290.100914239883
• CID: 5690035
• PubChem ID: 130518249
• Update Time: 2025-05-21

(3R)-3-Amino-3-(3-iodophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Amino-3-(3-iodophenyl)propanamide
• EN300-1285754
• 1841193-68-7
• CID 130518249
• Benzenepropanamide, β-amino-3-iodo-, (βR)-

• Inchi： 1S/C9H11IN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m1/s1
• InChI Key： YTLFNWSCMOLPLB-MRVPVSSYSA-N
• SMILES： IC1=CC=CC(=C1)[C@@H](CC(N)=O)N

Computed Properties

• Exact Mass: 289.99161g/mol
• Monoisotopic Mass: 289.99161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 450.2±45.0 °C(Predicted)
• pka: 16.17±0.40(Predicted)

Additional information on (3R)-3-Amino-3-(3-iodophenyl)propanamide

Comprehensive Overview of (3R)-3-Amino-3-(3-iodophenyl)propanamide (CAS No. 1841193-68-7): Properties, Applications, and Research Insights

The compound (3R)-3-Amino-3-(3-iodophenyl)propanamide (CAS No. 1841193-68-7) is a chiral organic molecule featuring an iodophenyl group and a propanamide backbone. Its unique structure, characterized by the 3-iodophenyl substitution and (3R)-stereochemistry, makes it a valuable intermediate in pharmaceutical and biochemical research. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, addressing trending queries such as "iodophenyl derivatives in drug discovery" and "chiral amino amides in medicinal chemistry."

From a structural perspective, (3R)-3-Amino-3-(3-iodophenyl)propanamide exhibits a polar propanamide moiety, which enhances its solubility in organic solvents, while the 3-iodophenyl group contributes to its potential as a radiolabeling precursor or enzyme inhibitor. Researchers frequently explore its role in "targeted therapy development" due to the iodine atom's utility in imaging probes and covalent binding studies. The compound's CAS No. 1841193-68-7 is often cited in patents related to neurological disorder treatments, aligning with current interests in "small molecules for neurodegenerative diseases."

Synthetically, (3R)-3-Amino-3-(3-iodophenyl)propanamide is prepared via asymmetric catalysis or resolution techniques, emphasizing the demand for enantiopure intermediates in API manufacturing. Its chiral purity is critical for applications in "asymmetric synthesis" and "peptide mimetics," topics frequently searched in academic and industrial contexts. Recent publications highlight its use in kinase inhibitor design, resonating with the growing focus on "precision oncology" and "kinase-targeted drugs."

Beyond pharmaceuticals, this compound's iodine functionality enables its use in material science, particularly in liquid crystals and organic electronics. Searches for "halogenated aromatic compounds in OLEDs" reflect this interdisciplinary relevance. Analytical methods like HPLC and NMR are essential for quality control, addressing common questions about "characterization of chiral compounds."

In summary, (3R)-3-Amino-3-(3-iodophenyl)propanamide (CAS No. 1841193-68-7) bridges multiple scientific domains, from drug development to advanced materials. Its versatility and alignment with trending research areas ensure sustained interest, making it a compound of high commercial and academic significance.